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Introduction
WJ460 is a novel, potent, and selective small molecule inhibitor of Myoferlin (MYOF), a

transmembrane protein frequently overexpressed in various cancers, including breast and

pancreatic cancer.[1][2][3] Myoferlin plays a critical role in tumor progression, including cell

proliferation, migration, invasion, and membrane trafficking, making it a compelling therapeutic

target.[1][4] This technical guide provides an in-depth overview of the foundational preclinical

research on WJ460, detailing its mechanism of action, anti-tumor efficacy, and the

experimental methodologies used in its characterization. WJ460 has demonstrated significant

anti-tumor activity by inducing cell cycle arrest, mitophagy, and a form of iron-dependent cell

death known as ferroptosis.[1][5]

Quantitative Data Summary
The following tables summarize the key quantitative data regarding the efficacy of WJ460 from

in vitro and in vivo studies.

Table 1: In Vitro Efficacy of WJ460
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Cancer Type Cell Line Assay IC50 (nM) Reference

Breast Cancer MDA-MB-231
Collagen I

Invasion
43.37 [1]

Breast Cancer BT549
Collagen I

Invasion
36.40 [1]

Pancreatic

Cancer
MiaPaCa-2 Cell Confluency 20.92 ± 1.02 [2]

Pancreatic

Cancer
BxPC-3 Cell Confluency ~48.44 [2]

Table 2: In Vivo Efficacy of WJ460 in a Breast Cancer Metastasis Mouse Model

Animal Model
Tumor Cell
Line

Treatment
Dosing
Regimen

Outcome Reference

Athymic Nude

Mice

MDA-MB-231-

Luciferase

5-10 mg/kg,

intraperitoneal

injection, single

dose

Significantly

inhibited

pulmonary

metastasis in a

concentration-

dependent

manner; Inhibited

proliferation of

MDA-MB-231

cells; Increased

overall survival.

[1]

Mechanism of Action and Signaling Pathways
WJ460 exerts its anti-tumor effects by directly binding to and inhibiting myoferlin.[2][3] This

interaction disrupts key signaling pathways involved in cancer cell survival, proliferation, and

metastasis.
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Disruption of Myoferlin-Rab7 Interaction and Endocytic
Trafficking
WJ460 disrupts the interaction between myoferlin and Rab7, a key protein in late endosome

function.[2][4] This impairment of the endocytic pathway affects the trafficking and signaling of

receptor tyrosine kinases (RTKs) like EGFR and VEGFR-2, which are crucial for tumor growth

and angiogenesis.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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